Cas no 34222-71-4 (1-methyl-2-(2-nitroethenyl)benzene)

• Product Name: 1-methyl-2-(2-nitroethenyl)benzene
• CAS No: 34222-71-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 294685
• Update Time: 2025-07-29

1-methyl-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-(2-nitroethenyl)-
• 2-METHYL-β-NITROSTYRENE
• 1-Methyl-2-(2-nitrovinyl)benzene
• o-Methyl-b-nitrostyrene
• Styrene,o-methyl-b-nitro- (6CI,7CI,8CI)
• 1-methyl-2-(2-nitroethenyl)benzene

• Inchi： 1S/C9H9NO2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3/b7-6+
• InChI Key： HOATZZMHBCWHOJ-VOTSOKGWSA-N
• SMILES： [O-][N+](/C=C/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 163.06300

Experimental Properties

• PSA: 45.82000
• LogP: 2.76560

Additional information on 1-methyl-2-(2-nitroethenyl)benzene

Comprehensive Overview of 1-Methyl-2-(2-Nitroethenyl)benzene (CAS No. 34222-71-4)

1-Methyl-2-(2-nitroethenyl)benzene, also known by its CAS number 34222-71-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of benzene, characterized by its unique structural features, which include a methyl group and a nitroethenyl substituent. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 1-methyl-2-(2-nitroethenyl)benzene is C₉H₉NO₂, and its molecular weight is approximately 163.17 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its physical and chemical properties, such as solubility, boiling point, and reactivity, make it an interesting subject for both academic research and practical applications.

In recent years, the study of 1-methyl-2-(2-nitroethenyl)benzene has gained significant attention due to its potential as an intermediate in the synthesis of various pharmaceuticals and fine chemicals. Researchers have explored its reactivity in different chemical reactions, including substitution, addition, and elimination processes. These studies have provided valuable insights into the compound's behavior under various conditions, which can be leveraged to optimize synthetic routes and improve yield and purity.

1-Methyl-2-(2-nitroethenyl)benzene has been utilized in the development of novel drugs and therapeutic agents. For instance, it serves as a key intermediate in the synthesis of certain antiviral and anticancer compounds. The nitro group in the molecule can undergo reduction to form an amino group, which can then be further modified to introduce functional groups that enhance the biological activity of the final product. This versatility makes 1-methyl-2-(2-nitroethenyl)benzene an attractive starting material for medicinal chemists.

The environmental impact of 1-methyl-2-(2-nitroethenyl)benzene is another area of active research. Studies have focused on understanding its biodegradability and potential toxicity to ensure that it can be used safely in industrial processes without causing harm to the environment or human health. Preliminary findings suggest that the compound can be effectively degraded under certain conditions, but further research is needed to fully assess its environmental fate.

In addition to its applications in pharmaceuticals, 1-methyl-2-(2-nitroethenyl)benzene has found use in other industries such as materials science and polymer chemistry. Its ability to participate in polymerization reactions makes it a valuable monomer for producing specialized polymers with unique properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials.

The synthesis of 1-methyl-2-(2-nitroethenyl)benzene involves several well-established methods, each with its own advantages and limitations. One common approach is the reaction of o-tolunitrile with nitromethane in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for large-scale production. Another method involves the condensation of o-tolualdehyde with nitromethane followed by dehydration to form the desired product.

The safety profile of 1-methyl-2-(2-nitroethenyl)benzene is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 1-methyl-2-(2-nitroethenyl)benzene (CAS No. 34222-71-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, and other fields. Its unique structural features and chemical properties make it an important intermediate in the synthesis of various valuable products. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.